Cas no 2167166-81-4 (2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid
• CAS No: 2167166-81-4
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5848907
• PubChem ID: 165546964
• Update Time: 2025-10-10

2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid
• EN300-1478186
• 2167166-81-4

• Inchi： 1S/C9H14N4O2/c1-13-7(5-11-12-13)8-6(9(14)15)3-2-4-10-8/h5-6,8,10H,2-4H2,1H3,(H,14,15)
• InChI Key： XAKSTFFBBKOSAG-UHFFFAOYSA-N
• SMILES： OC(C1CCCNC1C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 80Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid

Introduction to 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid (CAS No. 2167166-81-4)

2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167166-81-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound features a piperidine core linked to a 1-methyl-1H-1,2,3-triazole moiety through a carboxylic acid functional group, which contributes to its diverse chemical reactivity and biological interactions.

The structural configuration of 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research. The presence of the triazole ring introduces a nitrogen-rich environment that can interact with biological targets in various ways, while the piperidine moiety is known for its role in enhancing drug solubility and bioavailability. These characteristics position the compound as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been growing interest in the development of novel scaffolds that combine piperidine and triazole functionalities. Such hybrid structures have shown promise in modulating enzyme activity and receptor binding, making them attractive for applications in oncology, neurology, and anti-inflammatory therapies. The CAS No. 2167166-81-4 associated with this compound underscores its unique identity and facilitates precise identification in research settings.

One of the most compelling aspects of 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged its framework to design molecules that exhibit inhibitory effects on key biological pathways. For instance, derivatives of this compound have been investigated for their potential to interfere with protein-protein interactions relevant to cancer progression. The carboxylic acid group at the 3-position of the piperidine ring provides a handle for further functionalization, enabling the creation of libraries of analogs with tailored pharmacological profiles.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the triazole ring typically proceeds via cycloaddition reactions between azides and alkynes, a process that has been refined over several decades. The subsequent coupling of this intermediate to the piperidine scaffold requires careful consideration of reaction conditions to ensure high yield and purity. These synthetic strategies underscore the compound's accessibility for academic and industrial researchers alike.

Recent advances in computational chemistry have further accelerated the exploration of CAS No. 2167166-81-4 derivatives. Molecular modeling studies have revealed insights into how modifications at different positions within the molecule can influence its binding affinity to target proteins. This information is crucial for optimizing lead compounds during drug discovery pipelines. Additionally, virtual screening techniques have been employed to identify potential candidates for experimental validation based on their predicted biological activity.

The pharmacological potential of 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine-3-carboxylic acid extends beyond oncology applications. Emerging research suggests that this compound may also play a role in addressing neurological disorders by modulating neurotransmitter receptors or inhibiting enzymes involved in neurodegenerative pathways. The ability to fine-tune its structure allows medicinal chemists to explore multiple therapeutic avenues simultaneously.

In conclusion,CAS No. 2167166–81–4 represents more than just a chemical identifier; it symbolizes a node in an intricate network of molecular possibilities. The combination of piperidine and triazole moieties offers a rich ground for innovation in drug design,2-(1-methyl-H-l,l,2,l-triazol-l-l)-yl)-l-piperidincarboxylic acld demonstrates how structural diversity can be leveraged to address complex diseases. As research continues to unfold,CAS No.l 2167l66–8l–4 will undoubtedly remain at the forefront of pharmaceutical exploration,providing new insights into therapeutic strategies that could improve human health outcomes worldwide.